![molecular formula C12H18BNO4 B1441833 (3-((tert-Butoxycarbonyl)(methyl)amino)phenyl)boronic acid CAS No. 887831-90-5](/img/structure/B1441833.png)
(3-((tert-Butoxycarbonyl)(methyl)amino)phenyl)boronic acid
Overview
Description
“(3-((tert-Butoxycarbonyl)(methyl)amino)phenyl)boronic acid” is a chemical compound with the molecular formula C11H16BNO4 . It appears as a white to light yellow to light orange powder or crystal .
Molecular Structure Analysis
The molecular weight of this compound is 251.09 . The InChI Key, which is a unique identifier for chemical substances, is YHAQUGOSDQZIMA-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
This compound has a melting point of 168 °C (dec.) . It is soluble in methanol . The compound’s physicochemical properties include a molar refractivity of 69.78 and a topological polar surface area (TPSA) of 78.79 Ų .Scientific Research Applications
Catalysis and Chemical Synthesis
The tert-butoxycarbonyl (Boc) group is extensively used in chemical synthesis, particularly in the protection of amines. In a study, H3PW12O40 was used as an efficient catalyst for N-tert-butoxycarbonylation of amines with di-tert-butyl dicarbonate. This process resulted in N-Boc derivatives without side products like isocyanates or ureas, and was applicable for chiral α-amino alcohols and esters, providing a chemoselective way to afford N-Boc derivatives in excellent yields (Heydari et al., 2007).
Peptide Synthesis
The tert-butoxycarbonyl group is crucial in peptide synthesis due to its resistance to racemization. Its stability under catalytic hydrogenation and resistance to basic and nucleophilic attack make it an ideal protective group for amines in the synthesis of multifunctional targets (Evans et al., 1997).
Structural Studies in Peptides
N-tert-butoxycarbonyl derivatives are used in structural studies of peptides. The crystal structure of such compounds helps in understanding the influence of N-methylation on peptide conformation, which is crucial for developing peptide-based therapeutics (Jankowska et al., 2002).
Synthesis of Non-Proteinogenic Amino Acids
This compound is used in the synthesis of non-proteinogenic amino acids, which are valuable in biochemical studies and pharmaceutical research. For example, new β,β-bis(benzo[b]thienyl)dehydroalanine derivatives were synthesized using tert-butoxycarbonyl as a protective group (Abreu et al., 2003).
Development of Peptidomimetics
Tert-butoxycarbonyl derivatives are used in the development of peptidomimetics, compounds that mimic the structure and function of peptides. For instance, the efficient synthesis of 2-oxo-3-(N-9-fluorenyloxycarbonylamino)-1-azabicyclo[4.3.0]nonane-9-carboxylic acid from pyroglutamic acid was reported, demonstrating the versatility of Boc-protected intermediates in complex molecular constructions (Mandal et al., 2005).
Safety and Hazards
properties
IUPAC Name |
[3-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]phenyl]boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18BNO4/c1-12(2,3)18-11(15)14(4)10-7-5-6-9(8-10)13(16)17/h5-8,16-17H,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFRSVPDEEDBLOS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=CC=C1)N(C)C(=O)OC(C)(C)C)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18BNO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70716580 | |
Record name | {3-[(tert-Butoxycarbonyl)(methyl)amino]phenyl}boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70716580 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
887831-90-5 | |
Record name | {3-[(tert-Butoxycarbonyl)(methyl)amino]phenyl}boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70716580 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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